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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on optimizing the application timing of
picoxystrobin for effective disease control. The information is presented in a question-and-
answer format, supplemented with troubleshooting guides, quantitative data, detailed
experimental protocols, and visual diagrams to address specific issues encountered during
experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of picoxystrobin and how does it influence application timing?

Al: Picoxystrobin is a systemic and translaminar fungicide belonging to the Quinone outside
Inhibitor (Qol) group (FRAC Group 11).[1] Its primary mode of action is the inhibition of
mitochondrial respiration in fungi by blocking electron transfer at the Qo center of the
cytochrome bcl complex.[1][2] This disruption of energy production ultimately inhibits fungal
growth and reproduction. As a preventative and curative fungicide, its application timing is
crucial.[1] For optimal results, picoxystrobin should be applied before or in the early stages of
disease development to protect the crop. Its systemic nature allows it to move within the plant,
but this movement is not instantaneous. Therefore, protective applications are generally more
effective than curative ones.

Q2: What are the key target diseases for picoxystrobin in major crops like wheat, soybean,
and corn?
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A2: Picoxystrobin is effective against a broad spectrum of fungal diseases in various crops.[1]
In wheat, it is commonly used to control Septoria tritici blotch (Zymoseptoria tritici), brown rust,
and tan spot.[3] For soybeans, a primary target is Asian soybean rust (Phakopsora pachyrhizi).
In corn, it is effective against gray leaf spot (Cercospora zeae-maydis).[4]

Q3: At which crop growth stages should picoxystrobin be applied for optimal disease control?

A3: The optimal application timing depends on the crop, the target disease, and environmental
conditions.

o Wheat: For Septoria tritici blotch, applications are often recommended at Growth Stage (GS)
31-32 (first to second node) and/or GS 39 (flag leaf ligule just visible) to protect the upper
leaves which are critical for yield.[3]

e Soybean: For Asian soybean rust, applications between the R1 (beginning flowering) and R5
(beginning seed) growth stages are common. The decision on the precise timing within this
window depends on disease pressure and forecasting models.[5][6]

o Corn: For gray leaf spot, the most effective application window is typically between tasseling
(VT) and the early reproductive stages (R1-R2).[4][7]

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Poor disease control after

picoxystrobin application.

Incorrect Application Timing:
Application was made too late
after the disease was already

well-established.

Scout fields regularly and
apply picoxystrobin
preventatively or at the very
first sign of disease. Utilize
disease forecasting models to

predict infection periods.

Fungicide Resistance: The
target pathogen population
may have developed

resistance to Qol fungicides.

Rotate picoxystrobin with
fungicides from different FRAC
groups. Avoid sequential

applications of Qol fungicides.

Environmental Factors: Heavy
rainfall shortly after application
may have washed off the
product. High temperatures
and UV radiation can degrade

the active ingredient.

Check the rainfastness
information for the specific

picoxystrobin formulation. Aim

for a rain-free period of at least

1-2 hours after application.[8]
[9] Avoid spraying during the
hottest part of the day.

Improper Application
Technique: Poor spray
coverage, incorrect nozzle
selection, or improper
calibration can lead to reduced

efficacy.

Ensure proper sprayer
calibration. Use appropriate
nozzles and water volume to
achieve thorough coverage of

the plant canopy.

Phytotoxicity symptoms
observed on the crop after

application.

Tank-Mix Incompatibility:
Picoxystrobin was tank-mixed
with an incompatible pesticide

or adjuvant.

Always perform a jar test
before tank-mixing products to
check for physical
compatibility.[10] Consult
product labels for known

incompatibilities.

Adverse Environmental
Conditions: Application during

periods of high heat and

Avoid applying picoxystrobin
during extreme weather

conditions.
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humidity can increase the risk

of crop injury.

Rapid Crop Growth: In periods

) of rapid plant growth, new,
Unexpectedly short residual ]
o unprotected foliage may
activity. .
emerge, giving the appearance

of short residual activity.

Consider the growth rate of the
crop and the need for
subsequent applications to

protect new growth.

Environmental Degradation: ) ]
_ _ Factor in environmental
High temperatures and intense N .
) conditions when determining
sunlight can accelerate the S
o re-application intervals.
breakdown of the fungicide.

Data Presentation

Table 1: Efficacy of Picoxystrobin and Other Fungicides on Septoria Tritici Blotch in Wheat

o Application ] Yield Increase
Fungicide o Disease .
Timing . Yield (t/ha) over Untreated
Treatment Severity (%)
(Growth Stage) (%)
Untreated
- 9.5 5.8 -
Control
Picoxystrobin GS31 4.2 6.5 12.1
Picoxystrobin +
) GS31 + GS39 1.6 6.7 15.5
Prothioconazole
Tebuconazole GS31 + GS39 2.1 6.6 13.8

Data synthesized from field trials on susceptible wheat varieties under moderate to high

disease pressure.[3][11]

Table 2: Efficacy of Picoxystrobin on Gray Leaf Spot in Corn
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Gray Leaf Spot

Fungicide Application Timing . .

Severity on Ear Yield (bu/ac)
Treatment (Growth Stage)

Leaf (%)
Untreated Control - 13.8 216.7
Picoxystrobin V12 5.2 220.9
Picoxystrobin R1 7.8 223.9
Picoxystrobin +

R1 4.5 225.1

Tebuconazole

Data compiled from multiple university field trials.[7]

Table 3: Pre-Harvest Intervals (PHI) for Picoxystrobin

Crop Pre-Harvest Interval (Days)
Wheat 30-45

Soybean 21-30

Corn (grain and stover) 7

Corn (forage) 7

PHI values can vary by formulation and local regulations. Always consult the product label.[12]
[13][14]

Experimental Protocols
Protocol for Determining Optimal Picoxystrobin Application Timing in a Field Trial

» Objective: To determine the effect of different picoxystrobin application timings on disease

severity and crop yield.
o Experimental Design:

o Utilize a Randomized Complete Block Design (RCBD) with a minimum of four replications.
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o Include an untreated control for comparison.

o Treatments should consist of picoxystrobin applications at different, clearly defined crop
growth stages (e.g., for wheat: GS31, GS32, GS39, GS59).

Plot Establishment and Maintenance:
o Select a field with a history of the target disease and uniform soil characteristics.
o Use a susceptible crop variety to ensure adequate disease pressure.

o Maintain standard agronomic practices (fertilization, weed control, etc.) uniformly across
all plots, excluding the application of other fungicides that could interfere with the results.

Inoculation (if necessary):

o If natural disease pressure is unreliable, artificial inoculation with the target pathogen may
be necessary to ensure a uniform disease outbreak.

Fungicide Application:
o Calibrate the sprayer accurately to deliver the specified dose of picoxystrobin.

o Apply treatments at the predetermined crop growth stages. Record the date, time, and
weather conditions for each application.

Data Collection:

o Disease Assessment: Periodically assess disease severity on a standardized rating scale
(e.g., percentage of leaf area affected) on a set number of plants per plot. Assessments
should be conducted by the same person to maintain consistency.

o Yield Data: At crop maturity, harvest the center rows of each plot and determine the grain
yield, adjusting for moisture content.

o Grain Quality: If relevant, assess grain quality parameters.

Data Analysis:
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o Perform an Analysis of Variance (ANOVA) on the disease severity and yield data to
determine statistically significant differences between treatments.

o Use mean separation tests (e.g., Tukey's HSD) to compare individual treatment means.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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